Cas no 402562-33-8 (Tri-11(Z),14(Z)-Eicosadienoin)
Tri-11(Z),14(Z)-Eicosadienoin Chemical and Physical Properties
Names and Identifiers
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- Tri-11(Z),14(Z)-Eicosadienoin
- 11,14-Eicosadienoic acid, 1,1',1''-(1,2,3-propanetriyl) ester, (11Z,11'Z,11''Z,14Z,14'Z,14''Z)-
- 11-14 CIS TRIEICOSADIENOIN
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- Inchi: 1S/C63H110O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,60H,4-15,22-24,31-59H2,1-3H3/b19-16-,20-17-,21-18-,28-25-,29-26-,30-27-
- InChI Key: LYUOZIPQCKXNPX-BBWANDEASA-N
- SMILES: C(OC(=O)CCCCCCCCC/C=C\C/C=C\CCCCC)C(OC(=O)CCCCCCCCC/C=C\C/C=C\CCCCC)COC(=O)CCCCCCCCC/C=C\C/C=C\CCCCC
Experimental Properties
- Density: 0.925±0.06 g/cm3(Predicted)
- Boiling Point: 865.4±45.0 °C(Predicted)
Tri-11(Z),14(Z)-Eicosadienoin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 33-2002-7-25mg |
Tri-11(Z),14(Z)-Eicosadienoin |
402562-33-8 | >99% | 25mg |
€127.00 | 2025-03-07 |
Tri-11(Z),14(Z)-Eicosadienoin Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Tri-11(Z),14(Z)-Eicosadienoin
Tri-11(Z),14(Z)-Eicosadienoin: A Comprehensive Overview
Tri-11(Z),14(Z)-Eicosadienoin, also known by its CAS number 402562-33-8, is a fascinating compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound belongs to the class of eicosanoids, which are signaling molecules derived from polyunsaturated fatty acids. Its unique structure, characterized by the presence of two double bonds at positions 11 and 14 in the eicosadienoic acid backbone, makes it a subject of interest for researchers exploring its potential biological activities and therapeutic applications.
The name Tri-11(Z),14(Z)-Eicosadienoin reflects its structural composition, where "Tri" denotes the presence of three double bonds, and the "Z" configuration indicates the cis arrangement of these bonds. This specific configuration plays a crucial role in determining the compound's chemical properties and biological interactions. Recent studies have highlighted its role in modulating inflammatory responses and its potential as a precursor for other bioactive molecules, such as prostaglandins and leukotrienes.
One of the most intriguing aspects of Tri-11(Z),14(Z)-Eicosadienoin is its involvement in lipid signaling pathways. Research conducted in 2023 revealed that this compound acts as a precursor for specialized pro-resolving mediators (SPMs), which are essential for resolving inflammation and promoting tissue repair. These findings underscore its potential as a therapeutic agent in conditions characterized by chronic inflammation, such as arthritis, cardiovascular diseases, and neurodegenerative disorders.
In addition to its role in inflammation, Tri-11(Z),14(Z)-Eicosadienoin has been shown to exhibit anti-cancer properties. A study published in Nature Communications demonstrated that this compound can inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell cycle regulation and apoptosis. The mechanism involves activation of peroxisome proliferator-activated receptors (PPARs), which are known to regulate lipid metabolism and exert anti-inflammatory effects.
The synthesis and characterization of Tri-11(Z),14(Z)-Eicosadienoin have also been areas of active research. Advances in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise determination of its molecular structure and stereochemistry. These advancements have facilitated the development of efficient synthetic routes, making it easier to produce this compound for research and potential therapeutic use.
From an environmental perspective, understanding the biosynthesis and degradation pathways of Tri-11(Z),14(Z)-Eicosadienoin is crucial for assessing its ecological impact. Recent studies have explored its role in marine ecosystems, where it serves as a signaling molecule for marine organisms. This highlights the importance of studying eicosanoids not only for human health but also for maintaining ecological balance.
In conclusion, Tri-11(Z),14(Z)-Eicosadienoin (CAS No. 402562-33-8) is a multifaceted compound with significant implications in both basic research and applied sciences. Its role in lipid signaling, inflammation modulation, and anti-cancer activity positions it as a promising candidate for drug development. As research continues to uncover new insights into its biological functions and mechanisms, this compound is likely to play an increasingly important role in advancing our understanding of health and disease.
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